Cas no 1604327-67-4 (3-(2R)-pyrrolidin-2-yl-1H-1,2,4-triazole)

• Product Name: 3-(2R)-pyrrolidin-2-yl-1H-1,2,4-triazole
• CAS No: 1604327-67-4
• MF: C₆H₁₀N₄
• MW: 138.17040014267
• CID: 4610793
• PubChem ID: 93832233
• Update Time: 2025-05-20

3-(2R)-pyrrolidin-2-yl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• (R)-5-(pyrrolidin-2-yl)-1H-1,2,4-triazole
• 1H-1,2,4-Triazole, 5-(2R)-2-pyrrolidinyl-
• 3-(2R)-pyrrolidin-2-yl-1H-1,2,4-triazole

• Inchi： 1S/C6H10N4/c1-2-5(7-3-1)6-8-4-9-10-6/h4-5,7H,1-3H2,(H,8,9,10)/t5-/m1/s1
• InChI Key： IDGHNUZUCVZTLK-RXMQYKEDSA-N
• SMILES： N1C([C@H]2CCCN2)=NC=N1

Additional information on 3-(2R)-pyrrolidin-2-yl-1H-1,2,4-triazole

3-(2R)-pyrrolidin-2-yl-1H-1,2,4-triazole: A Comprehensive Overview

The compound 3-(2R)-pyrrolidin-2-yl-1H-1,2,4-triazole, identified by the CAS registry number CAS No. 1604327-67-4, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This molecule is a derivative of the 1H-1,2,4-triazole family, which is known for its versatility in chemical synthesis and biological activity.

Recent studies have highlighted the importance of 3-(2R)-pyrrolidin-2-yl substituents in enhancing the pharmacokinetic profiles of triazole-based compounds. The chiral center at the pyrrolidine ring introduces stereochemical diversity, which is crucial for optimizing drug candidates. Researchers have explored the synthesis of this compound through various routes, including nucleophilic substitution and cyclization reactions, with a focus on improving yield and purity.

In terms of biological activity, 3-(2R)-pyrrolidin-2-yl-1H-1,2,4-triazole has shown promise as a potential lead compound in drug discovery programs targeting various therapeutic areas. For instance, its ability to modulate enzyme activity and receptor binding has been investigated in preclinical models. The compound's selectivity and bioavailability make it a valuable tool for exploring new treatment options in oncology and neurodegenerative diseases.

The structural elucidation of this compound has been facilitated by advanced analytical techniques such as NMR spectroscopy and X-ray crystallography. These methods have provided insights into the spatial arrangement of atoms within the molecule, which is essential for understanding its reactivity and interaction with biological systems.

From a synthetic chemistry perspective, the preparation of CAS No. 1604327-67-4 involves multi-step processes that emphasize stereocontrol to ensure the correct configuration at the chiral center. The use of chiral auxiliaries and asymmetric catalysis has been reported in recent literature as effective strategies for achieving high enantiomeric excess in the product.

Looking ahead, ongoing research is focused on expanding the functional group diversity of this compound to enhance its utility in medicinal chemistry. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield further breakthroughs in harnessing the potential of 3-(2R)-pyrrolidin-2-yl-based compounds for therapeutic applications.

In conclusion, 3-(2R)-pyrrolidin-2-yl-1H-triazole, with its unique chemical properties and promising biological profile, represents a significant advancement in organic synthesis and drug discovery. As research continues to uncover its full potential, this compound is poised to play a pivotal role in developing innovative treatments for various medical conditions.